Cas no 529-38-4 (Ethyl benzoylecgonine)
Ethyl benzoylecgonine structure
Product Name:Ethyl benzoylecgonine
Ethyl benzoylecgonine Chemical and Physical Properties
Names and Identifiers
-
- 8-Azabicyclo[3.2.1]octane-2-carboxylicacid, 3-(benzoyloxy)-8-methyl-, ethyl ester, (1R,2R,3S,5S)-
- 8-Azabicyclo[3.2.1]octane-2-carboxylicacid, 3-(benzoyloxy)-8-methyl-, ethyl ester, (1R,2R,3S,5...
- Cocaethylene
- Cocaethylene (Benzoylecgonine ethyl ester)
- Cocaethylene solution
- ethyl (1S,3S,4R,5R)-3-benzoyloxy-8-methyl-8-azabicyclo[3.2.1]octane-4-carboxylate
- benzoylecgonine ethyl ester
- Benzoylethylecgonin
- Cocaethylin
- Cocaethyline
- Ecgonine ethyl ester benzoate (ester)
- Ethyl benzoylecgonine
- Ethylcocaine
- Homocaine
- Homococaine
- UNII-FJO3071W5Y
- Ethyl cocaine
- 8-Azabicyclo[3.2.1]octane-2-carboxylic acid, 3-(benzoyloxy)-8-methyl-, ethyl ester, [1R-(exo,exo)]-
- Cocaethylene (1mg/ml in Acetonitrile)
- Cocaethylene (Benzoylethylecgonine)
- Cocaethylene (Benzoylethylecgonine) 1.0 mg/ml in Acetonitrile
- Cocaethylene; Benzoylethylecgonine
- J21.586D
- 0-22-00-00209 (Beilstein Handbook Reference)
- Ecgonine ethyl ester benzoate (ester)
- Ethylbenzoylecgonine
- NS00010399
- HY-U00306
- FJO3071W5Y
- CHEBI:174315
- 8-Azabicyclo[3.2.1]octane-2-carboxylic acid, 3-(benzoyloxy)-8-methyl-, ethyl ester, (1R,2R,3S,5S)- (9CI)
- BRN 6117763
- CS-7297
- (1R,2R,3S,5S)-3-(BENZOYLOXY)-8-METHYL-8-AZABICYCLO(3.2.1)OCTANE-2-CARBOXYLIC ACID ETHYL ESTER
- Cocethyline
- SCHEMBL25282
- Ethyl (1R,2R,3S,5S)-3-(benzoyloxy)-8-methyl-8-azabicyclo[3.2.1]octane-2-carboxylate
- 8-Azabicyclo[3.2.1]octane-2-carboxylic acid, 3-(benzoyloxy)-8-methyl-, ethyl ester, (1R,2R,3S,5S)-
- Cocaethylene (Benzoylethylecgonine) 0.1 mg/ml in Acetonitrile
- 529-38-4
- Cocaethylene, 1mg/ml in Acetonitrile
- DTXSID20873213
- COCAETHYLENE [MI]
- Q4586731
- O-Benzoyl-l-ecgonine ethyl ester
- Cocaine-M Cocaethylene
- (1R,2R,3S)-ethyl 3-(benzoyloxy)-8-methyl-8-azabicyclo[3.2.1]octane-2-carboxylate
- ethyl (1R,2R,3S,5S)-3-benzoyloxy-8-methyl-8-azabicyclo[3.2.1]octane-2-carboxylate
- [1R-(exo,exo)]-3-(Benzoyloxy)-8-methyl-8-azabicyclo[3.2.1]octane-2-carboxylic acid ethyl ester
- Cocaethylene, analytical standard
- 8-Azabicyclo(3.2.1)octane-2-carboxylic acid, 3-(benzoyloxy)-8-methyl-, ethyl ester, (1R-(exo,exo))-
-
- Inchi： 1S/C18H23NO4/c1-3-22-18(21)16-14-10-9-13(19(14)2)11-15(16)23-17(20)12-7-5-4-6-8-12/h4-8,13-16H,3,9-11H2,1-2H3/t13-,14+,15-,16+/m0/s1
- InChI Key： NMPOSNRHZIWLLL-XUWVNRHRSA-N
- SMILES： O(C(C1C=CC=CC=1)=O)[C@H]1C[C@@H]2CC[C@H]([C@H]1C(=O)OCC)N2C
Computed Properties
- Exact Mass: 317.16300
- Monoisotopic Mass: 317.16270821g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 23
- Rotatable Bond Count: 6
- Complexity: 446
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 4
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.7
- Topological Polar Surface Area: 55.8Ų
Experimental Properties
- Melting Point: 1090C
- Flash Point: 2 °C
- PSA: 55.84000
- LogP: 2.19570
Ethyl benzoylecgonine Security Information
- Hazardous Material transportation number：UN 2811 6.1/PG 3
- WGK Germany：3
- Hazard Category Code： 25-36-20/21/22-11
- Safety Instruction： 45-36/37-16
- RTECS：CL5602980
-
Hazardous Material Identification：
- Risk Phrases：R25; R36; R20/21/22; R11
Ethyl benzoylecgonine Customs Data
- HS CODE：2933990090
- Customs Data：
China Customs Code:
2933990090Overview:
2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
Ethyl benzoylecgonine Related Literature
-
Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
-
Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
-
Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
-
Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
-
Raheleh Torabi,Hedayatollah Ghourchian,Massoud Amanlou Org. Biomol. Chem., 2016,14, 8141-8153
529-38-4 (Ethyl benzoylecgonine) Related Products
- 115732-68-8(8-Azabicyclo[3.2.1]octane-2-carboxylicacid, 3-(benzoyloxy)-8-(methyl-d3)-, (1R,2R,3S,5S)- (9CI))
- 519-09-5(8-Azabicyclo[3.2.1]octane-2-carboxylicacid, 3-(benzoyloxy)-8-methyl-, (1R,2R,3S,5S)-)
- 65266-73-1(8-Azabicyclo[3.2.1]octane-2-carboxylicacid, 3-(benzoyloxy)-8-methyl-, methyl-d3 ester, (1R,2R,3S,5S)- (9CI))
- 134507-62-3(8-Azabicyclo[3.2.1]octane-2-carboxylicacid, 3-[(4-fluorobenzoyl)oxy]-8-methyl-, methyl ester, (1R,2R,3S,5S)-)
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